N-(2,5-dimethoxyphenyl)-5-ethyl-2-thiophenecarboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-5-ethylthiophene-2-carboxamide
• InChI: InChI=1S/C15H17NO3S/c1-4-11-6-8-14(20-11)15(17)16-12-9-10(18-2)5-7-13(12)19-3/h5-9H,4H2,1-3H3,(H,16,17)
• InChI Key: HSLGCDAIIJCGKD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-5-ethyl-2-thiophenecarboxamide, commonly known as 2C-E, is a synthetic psychedelic drug that belongs to the phenethylamine class. It was first synthesized by Alexander Shulgin in 1977 and is known for its potent hallucinogenic effects. 2C-E has gained popularity among recreational drug users due to its intense psychedelic experience and relatively easy synthesis method. However,

Mechanism of Action

The exact mechanism of action of 2C-E is not fully understood, but it is believed to work by binding to serotonin receptors in the brain. Specifically, it binds to the 5-HT2A receptor, which is responsible for mediating the effects of serotonin on the brain. This leads to altered sensory perception, mood, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2C-E include altered heart rate, blood pressure, and body temperature. It also leads to changes in brain activity, specifically in areas associated with emotion and decision-making. Additionally, 2C-E has been found to increase levels of the neurotransmitter dopamine, which is responsible for feelings of pleasure and reward.

Advantages and Limitations for Lab Experiments

One advantage of using 2C-E in lab experiments is its potency and relatively easy synthesis method. This allows for precise dosing and consistency in experiments. However, one limitation is the potential for adverse effects on animal subjects, such as changes in heart rate and blood pressure. Additionally, the legality of 2C-E may limit its use in certain jurisdictions.

Future Directions

There are several future directions for research on 2C-E. One area of interest is its potential therapeutic use in treating mental health disorders, such as depression and anxiety. Additionally, further research is needed to fully understand the mechanism of action of 2C-E and its effects on brain function. Finally, studies on the long-term effects of 2C-E use are needed to fully understand the risks associated with its use.
Conclusion:
In conclusion, 2C-E is a synthetic psychedelic drug that has gained popularity among recreational drug users. However, its scientific research application has shown potential for understanding brain function and treating mental health disorders. The synthesis method of 2C-E is relatively simple, but its potential adverse effects on animal subjects and legal limitations may limit its use in lab experiments. Further research is needed to fully understand the mechanism of action and long-term effects of 2C-E use.

Scientific Research Applications

2C-E has been used in scientific research to study its effects on the brain and behavior. It has been found to bind to serotonin receptors in the brain, leading to altered sensory perception, mood, and cognition. Studies have also shown that 2C-E can induce changes in brain activity, specifically in areas associated with emotion and decision-making.